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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309

The safe and compliant disposal of acrylophenone is a critical aspect of laboratory safety and
environmental responsibility. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage acrylophenone waste, ensuring
adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Acrylophenone is a hazardous chemical that requires careful handling. It is harmful if
swallowed and can cause serious skin and eye irritation.[1] As a combustible liquid, it must be
kept away from heat, sparks, open flames, and other ignition sources.[2]

When handling acrylophenone, always wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and laboratory clothing.[3] Al

handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[3]

Step-by-Step Disposal Procedure

The disposal of acrylophenone waste must be managed systematically to ensure safety and
compliance. Do not dispose of acrylophenone down the drain or in regular trash.[4][5][6]

o Waste Identification and Segregation:

o Treat all acrylophenone waste, including contaminated materials, as hazardous waste.[7]
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o Segregate acrylophenone waste from other chemical waste streams to prevent
incompatible reactions.[4][8] Specifically, keep it away from oxidizing agents.[3]

e Waste Collection and Containerization:

o Use a designated, leak-proof container that is chemically compatible with acrylophenone.

[4119]

o The container must be in good condition, free from damage, and have a secure, tight-
fitting lid.[8][10]

o Label the waste container clearly with the words "Hazardous Waste" and
"Acrylophenone".[8][10]

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area near the
point of generation.[5][6]

o The storage area should be well-ventilated and away from heat and ignition sources.
o Ensure secondary containment is in place to capture any potential leaks.[4]
o Disposal of Empty Containers:

o Empty containers that held acrylophenone must be triple-rinsed with a suitable solvent.[7]

[8]

o Collect the rinsate from all three rinses and manage it as hazardous acrylophenone
waste.[7][8]

o After triple-rinsing, deface the original label on the container before disposing of it as
regular trash.[7]

o Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
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acrylophenone waste.[5][11]

o The final disposal must be conducted at an approved waste disposal plant.

Quantitative Waste Accumulation Limits

Laboratories must adhere to specific limits for the accumulation of hazardous waste. The
following table summarizes these key quantitative requirements.

Parameter Limit Citation

Maximum Hazardous Waste
Volume in Satellite 55 gallons [5]

Accumulation Area

Maximum Acutely Toxic o )
] i ] 1 quart (liquid) or 1 kilogram
Chemical Waste in Satellite ] [5]
) (solid)
Accumulation Area

Acrylophenone Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of acrylophenone
waste in a laboratory setting.
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Preparation & Handling Waste Collection & Storage Empty Container Disposal
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Acrylophenone Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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